Cas no 2228382-36-1 (tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate
• CAS No: 2228382-36-1
• MF: C₁₂H₁₉BrN₄O₂
• MW: 331.208861589432
• CID: 5996059
• PubChem ID: 165798756
• Update Time: 2025-10-25

tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(5-bromopyrimidin-2-yl)propyl]carbamate
• 2228382-36-1
• EN300-1889231

• Inchi： 1S/C12H19BrN4O2/c1-12(2,3)19-11(18)17-5-8(4-14)10-15-6-9(13)7-16-10/h6-8H,4-5,14H2,1-3H3,(H,17,18)
• InChI Key： OLKOWHXTHZFLDR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CN)CNC(=O)OC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 330.06914g/mol
• Monoisotopic Mass: 330.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228382-36-1 and Product Name: *tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate*

Compound with the CAS number 2228382-36-1 and the product name tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a N-3-amino moiety linked to a propyl chain terminated with a 5-bromopyrimidin-2-yl substituent, make it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of this compound lies in its utility as a building block for the synthesis of more complex pharmacophores. The 5-bromopyrimidin-2-yl group, in particular, is a well-known pharmacological moiety that has been extensively explored in the development of antiviral, anticancer, and antimicrobial agents. Its bromine substituent provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is crucial for tailoring the compound's biological activity towards specific targets.

In recent years, there has been a surge in research focused on developing novel inhibitors of kinases and other enzymes involved in cancer progression. The propylcarbamate moiety in this compound can be seen as a potential pharmacophore for modulating enzyme activity. Specifically, the amine group at the propyl chain's terminus can form hydrogen bonds with key residues in the enzyme's active site, while the carbamate group can engage in favorable interactions through dipole-dipole interactions or even coordinate with metal ions if present. Such interactions are critical for achieving high binding affinity and selectivity.

The incorporation of the tert-butyl group into the molecular structure adds an additional layer of stability to the compound. This bulky group can sterically hinder unwanted side reactions and improve metabolic stability, which are essential factors in drug design. Furthermore, tert-butyl groups are often used to enhance solubility and bioavailability, making this compound a promising candidate for further development into an orally active therapeutic agent.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental screening have been employed to elucidate how modifications to key functional groups affect biological activity. In the case of compound CAS No. 2228382-36-1, modifications to the N-3-amino group or the 5-bromopyrimidin-2-yl moiety have shown significant impacts on its inhibitory potency against various enzymes. For instance, replacing the bromine atom with other halogens or leaving groups has been investigated to modulate reactivity and bioavailability.

The pharmaceutical industry has increasingly turned its attention to targeted therapies that leverage small-molecule inhibitors to disrupt disease pathways. This compound's unique structural features make it an attractive candidate for developing such targeted therapies. For example, its ability to interact with specific amino acid residues in kinases suggests potential applications in treating cancers driven by aberrant kinase activity. Additionally, its compatibility with various synthetic transformations allows for rapid screening of analogs with enhanced efficacy and reduced toxicity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct key molecular fragments efficiently. These methods not only streamline the synthesis but also allow for greater flexibility in introducing diverse functional groups at strategic positions within the molecule.

Ongoing research continues to explore new applications for this compound beyond its initial intended use. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel derivatives with enhanced properties suitable for treating a wide range of diseases. The combination of computational chemistry tools and high-throughput screening techniques is accelerating the discovery process, making compounds like CAS No. 2228382-36-1 valuable assets in modern drug development pipelines.

The future prospects for this compound are promising, with several ongoing clinical trials evaluating its efficacy as an inhibitor of target enzymes in preclinical models. These trials aim to establish dosing regimens that maximize therapeutic benefit while minimizing adverse effects. The results from these studies will provide critical insights into how best to leverage this compound's structural features for treating human diseases.

In conclusion, compound CAS No. 2228382-36-1 and its product name *tert-butyl N-3-amino-2-(5-bromopyrimidin-2-yl)propylcarbamate* represent a significant advancement in pharmaceutical chemistry due to their versatile structural features and potential applications in drug development. The presence of reactive functional groups such as the N-3-amino, 5-bromopyrimidin-2-yl, and carbamate moieties provides numerous opportunities for further chemical modifications aimed at enhancing biological activity and therapeutic efficacy. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.